1H-Pyrrolo[2,3-B]pyridine-6-carbaldehyde

• IUPAC Name: 1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde
• InChI: InChI=1S/C8H6N2O/c11-5-7-2-1-6-3-4-9-8(6)10-7/h1-5H,(H,9,10)
• InChI Key: WHWVDVTZWYOMOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C=CN2)C=O
• Molecular Formula: C8H6N2O
• DSSTOX Substance ID: DTXSID10646554
• Molecular Weight: 146.15 g/mol
• CAS RN: 898746-46-8

Description

1H-Pyrrolo[2,3-B]pyridine-6-carbaldehyde is a chemical compound with the molecular formula C8H6N2O. It is a solid substance and has a molecular weight of 146.15. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of this compound derivatives has been reported in several studies. These studies have utilized various strategies for the synthesis of these compounds, including the use of structure-based design strategy and the introduction of different functional groups.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=Cc1cnc2cc[nH]c2c1. The InChI code for this compound is 1S/C8H6N2O/c11-5-6-3-8-7(10-4-6)1-2-9-8/h1-5,9H.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, the compound has been used as a building block in the synthesis of various derivatives.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 146.15. The compound is soluble in methanol.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine Derivatives : A study by El-Nabi (2004) demonstrated the synthesis of pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives using oxidation of tosylhydrazones, which are important in the development of tricyclic heterocycles (El-Nabi, 2004).

• 1H-pyrrolo[2,3-b]pyridine Derivatives : Herbert and Wibberley (1969) explored multiple synthesis routes for 1H-pyrrolo[2,3-b]pyridines, leading to various alkyl and aryl substituted derivatives. These compounds were further used to study reactions like nitration, bromination, and iodination (Herbert & Wibberley, 1969).

• Anticancer Drug Intermediates : Wang et al. (2017) developed a synthetic method for 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, an important intermediate in small molecule anticancer drugs (Wang et al., 2017).

Advanced Materials and Coordination Chemistry

• Single Molecule Magnets : Giannopoulos et al. (2014) utilized 1-methyl-1H-pyrrole-2-carbaldehyde oxime in the synthesis of a {Mn(III)25} barrel-like cluster, exhibiting single-molecule magnetic behavior. This illustrates its potential in the field of advanced materials (Giannopoulos et al., 2014).

• Functionalized 1H-pyrrolo[2,3-b]pyridine for Agrochemicals : Minakata et al. (1992) studied the functionalization of 1H-pyrrolo[2,3-b]pyridine to create new compounds targeting agrochemicals and functional materials. The study included the introduction of amino groups and other modifications for potential applications (Minakata et al., 1992).

Photophysical Properties

• Photophysical Properties in N-Heterocycles : Deore et al. (2015) synthesized a synthon based on 1H-pyrazolo[3,4-b]pyridine and studied its photophysical properties, emphasizing the compound's potential in the development of light-sensitive materials (Deore et al., 2015).

Mechanism of Action

Target of Action

• Role : FGFRs play a crucial role in signal transduction pathways related to organ development, cell proliferation, migration, angiogenesis, and other processes .

Mode of Action

• This activation leads to downstream signaling pathways, including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Biochemical Pathways

• FGFR-dependent signaling pathways facilitate cancer initiation, progression, and resistance to therapy .

Result of Action

• Cellular Effects : It inhibits breast cancer cell proliferation, induces apoptosis, and suppresses migration and invasion .

Safety and Hazards

The compound is classified under GHS07 and has the signal word "Warning". It may cause skin irritation (H315) and serious eye irritation (H319).

Biochemical Analysis

Biochemical Properties

1H-Pyrrolo[2,3-B]pyridine-6-carbaldehyde plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with fibroblast growth factor receptors (FGFRs), inhibiting their activity . This interaction is crucial as FGFRs are involved in various cellular processes, including cell proliferation and differentiation.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to inhibit the proliferation of breast cancer cells and induce apoptosis . Additionally, it affects the migration and invasion abilities of these cells, highlighting its potential as a therapeutic agent in cancer treatment.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It binds to FGFRs, leading to the inhibition of their kinase activity . This inhibition disrupts downstream signaling pathways, such as the RAS-MEK-ERK and PI3K-Akt pathways, which are essential for cell survival and proliferation. Consequently, this disruption leads to reduced cell proliferation and increased apoptosis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it can significantly reduce the migration and invasion abilities of cancer cells after 24 hours of treatment

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as inhibiting tumor growth. At higher doses, it could potentially cause toxic or adverse effects. For instance, studies have shown that certain derivatives of this compound exhibit poor metabolic stability and low oral bioavailability in animal models . This highlights the importance of optimizing dosage to balance efficacy and safety.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that influence its metabolism and clearance from the body. For example, its poor in vitro metabolic stability has been reflected in its in vivo pharmacokinetic profiles . Understanding these metabolic pathways is crucial for optimizing its therapeutic potential and minimizing adverse effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its activity and function. It interacts with transporters and binding proteins that influence its localization and accumulation. For instance, its low molecular weight makes it an appealing lead compound for further optimization . This property facilitates its distribution within cells and tissues, enhancing its therapeutic potential.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, its interaction with FGFRs, which are located on the cell membrane, highlights its role in modulating cell signaling pathways . Understanding its subcellular localization is crucial for elucidating its mechanism of action and optimizing its therapeutic potential.